5-chloro-2-(methoxycarbonyl)benzoic acid
Overview
Description
5-Chloro-2-(methoxycarbonyl)benzoic acid (MCBA) is an important carboxylic acid used in a variety of synthetic and scientific applications. It is a white, crystalline solid that is soluble in water and other polar solvents. MCBA is used in a variety of laboratory experiments, and has a number of biochemical and physiological effects.
Scientific Research Applications
5-chloro-2-(methoxycarbonyl)benzoic acid is used in a variety of scientific research applications, including the synthesis of pharmaceuticals, the synthesis of polymers, and the synthesis of dyes and pigments. In the pharmaceutical industry, 5-chloro-2-(methoxycarbonyl)benzoic acid is used as a starting material for the synthesis of a variety of drugs. In the polymer industry, 5-chloro-2-(methoxycarbonyl)benzoic acid is used to synthesize polymers with desired properties. In the dye and pigment industry, 5-chloro-2-(methoxycarbonyl)benzoic acid is used to synthesize dyes and pigments with desired properties.
Mechanism of Action
5-chloro-2-(methoxycarbonyl)benzoic acid has a number of biochemical and physiological effects. It is an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. 5-chloro-2-(methoxycarbonyl)benzoic acid also inhibits the enzyme lipoxygenase, which is involved in the production of leukotrienes. In addition, 5-chloro-2-(methoxycarbonyl)benzoic acid is an inhibitor of the enzyme thromboxane synthetase, which is involved in the production of thromboxanes.
Biochemical and Physiological Effects
5-chloro-2-(methoxycarbonyl)benzoic acid has a number of biochemical and physiological effects. It is an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. 5-chloro-2-(methoxycarbonyl)benzoic acid also inhibits the enzyme lipoxygenase, which is involved in the production of leukotrienes. In addition, 5-chloro-2-(methoxycarbonyl)benzoic acid is an inhibitor of the enzyme thromboxane synthetase, which is involved in the production of thromboxanes. These biochemical and physiological effects make 5-chloro-2-(methoxycarbonyl)benzoic acid a useful tool for the study of inflammation, leukotriene production, and thromboxane production.
Advantages and Limitations for Lab Experiments
5-chloro-2-(methoxycarbonyl)benzoic acid has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is readily available. In addition, 5-chloro-2-(methoxycarbonyl)benzoic acid is stable and has a long shelf life. However, there are some limitations to using 5-chloro-2-(methoxycarbonyl)benzoic acid in laboratory experiments. 5-chloro-2-(methoxycarbonyl)benzoic acid is a relatively weak inhibitor of COX-2, and it is not as potent as other inhibitors. In addition, 5-chloro-2-(methoxycarbonyl)benzoic acid is not as soluble in water as some other compounds, which can limit its effectiveness in certain experiments.
Future Directions
There are a number of potential future directions for the use of 5-chloro-2-(methoxycarbonyl)benzoic acid. One potential direction is the development of more potent inhibitors of COX-2. This could lead to the development of more effective drugs for the treatment of inflammation. Another potential direction is the development of more soluble forms of 5-chloro-2-(methoxycarbonyl)benzoic acid, which could improve its effectiveness in laboratory experiments. Finally, 5-chloro-2-(methoxycarbonyl)benzoic acid could be used in the synthesis of new polymers, dyes, and pigments, which could lead to the development of new materials with desired properties.
Synthesis Methods
5-chloro-2-(methoxycarbonyl)benzoic acid can be synthesized through several different methods. One method involves the reaction of 2-methoxycarbonylbenzoic acid with thionyl chloride and a catalytic amount of pyridine. This reaction produces 5-chloro-2-(methoxycarbonyl)benzoic acid and a byproduct of carbon disulfide. Another method involves the reaction of 2-methoxycarbonylbenzoic acid with chlorine gas in aqueous media. This reaction produces 5-chloro-2-(methoxycarbonyl)benzoic acid and hydrochloric acid as a byproduct.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-chloro-2-(methoxycarbonyl)benzoic acid involves the chlorination of 2-(methoxycarbonyl)benzoic acid using thionyl chloride followed by hydrolysis of the resulting chloro compound.", "Starting Materials": [ "2-(methoxycarbonyl)benzoic acid", "thionyl chloride", "chlorine gas", "sodium hydroxide", "water", "diethyl ether" ], "Reaction": [ "Step 1: Dissolve 2-(methoxycarbonyl)benzoic acid in dry diethyl ether.", "Step 2: Add thionyl chloride dropwise to the solution while stirring at room temperature.", "Step 3: Continue stirring for 2 hours at room temperature.", "Step 4: Add chlorine gas to the reaction mixture and stir for an additional 2 hours.", "Step 5: Quench the reaction by adding ice-cold water and stirring for 30 minutes.", "Step 6: Extract the product with diethyl ether and wash the organic layer with sodium hydroxide solution.", "Step 7: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 8: Purify the crude product by recrystallization from ethanol to obtain 5-chloro-2-(methoxycarbonyl)benzoic acid." ] } | |
CAS RN |
856806-80-9 |
Product Name |
5-chloro-2-(methoxycarbonyl)benzoic acid |
Molecular Formula |
C9H7ClO4 |
Molecular Weight |
214.6 |
Purity |
95 |
Origin of Product |
United States |
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